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Compound of Interest

Compound Name: 3-Fluoro-2-nitroaniline

Cat. No.: B1304211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3-Fluoro-2-nitroaniline, a key intermediate in the development of
pharmaceuticals and agrochemicals.

Molecular Structure and Properties

3-Fluoro-2-nitroaniline is an aromatic organic compound with the chemical formula
CeHsFN202.[1] Its structure consists of a benzene ring substituted with an amino group (-NH2),
a nitro group (-NOz2), and a fluorine atom (-F) at positions 1, 2, and 3, respectively. The
presence of both an electron-withdrawing nitro group and a halogen imparts unique reactivity to
the molecule, making it a valuable building block in organic synthesis.[1]

The molecular structure can be represented by the SMILES string Nc1cccc(F)c1--INVALID-
LINK--=0.[2]

Quantitative Data Summary

The key physicochemical properties of 3-Fluoro-2-nitroaniline are summarized in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1304211?utm_src=pdf-interest
https://www.benchchem.com/product/b1304211?utm_src=pdf-body
https://www.benchchem.com/product/b1304211?utm_src=pdf-body
https://www.smolecule.com/products/s718987
https://www.smolecule.com/products/s718987
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds011868
https://www.benchchem.com/product/b1304211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula CeHsFN202 [11[3]
Molecular Weight 156.11 g/mol [1][3]14]
IUPAC Name 3-fluoro-2-nitroaniline [1]
CAS Number 567-63-5 [1][3]
Physical Form Solid [2]
Nclcccc(F)cl--INVALID-LINK--
SMILES [2]
=0
NSFGNLQLWFZHKK-
INChl Key [2]

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 3-Fluoro-2-nitroaniline via Nitration of 3-Fluoroaniline
A primary method for the synthesis of 3-Fluoro-2-nitroaniline is the nitration of 3-fluoroaniline.

[1] This electrophilic aromatic substitution reaction introduces a nitro group onto the aromatic
ring.

Methodology:

The synthesis is typically achieved by reacting 3-fluoroaniline with a nitrating agent, which is
commonly a mixture of concentrated nitric acid (HNOs) and concentrated sulfuric acid (H2SOa).
[1] The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic
nitronium ion (NOz2%).

The reaction proceeds as follows:

e Formation of the Nitronium lon: Concentrated sulfuric acid protonates nitric acid, which then
loses a water molecule to form the nitronium ion.

» Electrophilic Attack: The nitronium ion attacks the benzene ring of 3-fluoroaniline. The amino
and fluoro groups on the ring direct the position of the incoming nitro group.
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+ Deprotonation: A base (such as water or the bisulfate ion) removes a proton from the
intermediate to restore the aromaticity of the ring, yielding 3-Fluoro-2-nitroaniline.

The reaction conditions, such as temperature and reaction time, must be carefully controlled to
optimize the yield and minimize the formation of byproducts.

Visualizations
Synthesis Workflow of 3-Fluoro-2-nitroaniline

The following diagram illustrates the general workflow for the synthesis of 3-Fluoro-2-
nitroaniline from 3-fluoroaniline.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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